Cas no 1213520-85-4 ((R)-(5-bromopyridin-2-yl)(phenyl)methanamine)

(R)-(5-Bromopyridin-2-yl)(phenyl)methanamine is a chiral amine compound featuring a brominated pyridine core and a phenyl substituent. Its stereospecific (R)-configuration makes it valuable in asymmetric synthesis and pharmaceutical research, particularly as a building block for active pharmaceutical ingredients (APIs) or ligands in catalysis. The bromine atom at the 5-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound’s rigid aromatic structure enhances stability while maintaining synthetic versatility. It is commonly utilized in medicinal chemistry for the development of biologically active molecules, where enantiopurity is critical for efficacy. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
(R)-(5-bromopyridin-2-yl)(phenyl)methanamine structure
1213520-85-4 structure
Product Name:(R)-(5-bromopyridin-2-yl)(phenyl)methanamine
CAS No:1213520-85-4
MF:C12H11BrN2
MW:263.133141756058
MDL:MFCD14580816
CID:5187013
Update Time:2025-05-27

(R)-(5-bromopyridin-2-yl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (R)-(5-bromopyridin-2-yl)(phenyl)methanamine
    • (1R)-1-(5-bromopyridin-2-yl)-1-phenylmethanamine
    • 2-Pyridinemethanamine, 5-bromo-α-phenyl-, (αR)-
    • MDL: MFCD14580816
    • Inchi: 1S/C12H11BrN2/c13-10-6-7-11(15-8-10)12(14)9-4-2-1-3-5-9/h1-8,12H,14H2/t12-/m1/s1
    • InChI Key: QZJYXNOQPSAICI-GFCCVEGCSA-N
    • SMILES: BrC1=CN=C(C=C1)[C@@H](C1C=CC=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9

(R)-(5-bromopyridin-2-yl)(phenyl)methanamine Pricemore >>

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